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Compound of Interest

Compound Name: cis-1,2-Diaminocyclohexane

Cat. No.: B074578 Get Quote

An In-depth Technical Guide to the Physical Properties of cis-1,2-Diaminocyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of cis-
1,2-Diaminocyclohexane, a crucial building block in synthetic and medicinal chemistry. The

information is presented to support research, development, and quality control activities.

Chemical Identity
Chemical Name: cis-1,2-Diaminocyclohexane[1][2]

Synonyms: cis-1,2-Cyclohexanediamine, (±)-cis-1,2-Diaminocyclohexane[1][3]

Molecular Formula: C₆H₁₄N₂[1][4]

Molecular Weight: 114.19 g/mol [1][4]

CAS Number: 1436-59-5[1][4]

Summary of Physical Properties
The following table summarizes the key physical properties of cis-1,2-Diaminocyclohexane.

These values are critical for its handling, storage, and application in various chemical

processes.
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Property Value Conditions

Melting Point 8 °C

Boiling Point 92-93 °C at 18 mmHg

Density 0.952 g/mL at 25 °C

Solubility Completely miscible in water

Vapor Pressure 0.4 mmHg at 20 °C

Refractive Index 1.493 at 20 °C

Flash Point 161 °F (71.7 °C)

Detailed Physical Properties
Melting Point
The melting point of cis-1,2-Diaminocyclohexane is 8 °C.[1][4] This relatively low melting

point means it can exist as a solid or a low-melting solid at or near room temperature.

Boiling Point
The boiling point is 92-93 °C at a reduced pressure of 18 mmHg.[1][4] It is important to note

that this is not the boiling point at atmospheric pressure.

Density
The density of cis-1,2-Diaminocyclohexane is 0.952 g/mL at 25 °C.[1][4]

Solubility
This compound is completely miscible in water.[4][5] Its solubility in other polar and non-polar

solvents can be determined experimentally. Generally, its amino groups allow for hydrogen

bonding, leading to good solubility in polar solvents.[6]

Vapor Pressure
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The vapor pressure is 0.4 mmHg at 20 °C.[1][4] This indicates a relatively low volatility under

standard conditions.

Refractive Index
The refractive index, a measure of how light propagates through the substance, is 1.493 at 20

°C (at a wavelength of 589 nm).[1][4]

Experimental Protocols for Property Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of cis-1,2-Diaminocyclohexane.

Melting Point Determination (Capillary Method)
This method is widely used for determining the melting point of a crystalline solid.[7][8]

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

Ensure the sample of cis-1,2-Diaminocyclohexane is pure and dry. If it is in liquid form

due to its low melting point, it should be cooled to solidify.

Finely powder the solid sample.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to about 10-15 °C below the expected melting point (8 °C).

Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the last crystal melts (the end of melting). The melting

point is reported as this range.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412187.htm
https://www.chembk.com/en/chem/cis-1,2-Diaminocyclohexane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412187.htm
https://www.chembk.com/en/chem/cis-1,2-Diaminocyclohexane
https://www.benchchem.com/product/b074578?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b074578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination (Micro-Boiling Point
Method)
Given that the boiling point is provided at reduced pressure, a standard distillation is not ideal.

The micro-boiling point method is suitable for small sample volumes.[9]

Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath

(e.g., oil bath or heating block).

Procedure:

Place a small amount (a few milliliters) of cis-1,2-Diaminocyclohexane into the small test

tube.

Invert the capillary tube (sealed end up) and place it inside the test tube containing the

liquid.

Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with

the sample.

Immerse the assembly in a heating bath.

Heat the bath gently. A stream of bubbles will emerge from the open end of the capillary

tube as the trapped air expands and the vapor pressure of the liquid increases.

Continue heating until a rapid and continuous stream of bubbles is observed. This

indicates the liquid is boiling.

Remove the heat source and allow the bath to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[10]

Density Determination (Pycnometer Method)
This method provides an accurate determination of the density of a liquid.

Apparatus: Pycnometer (a small glass flask with a precise volume), analytical balance.
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Procedure:

Clean and dry the pycnometer and weigh it accurately (m₁).

Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂).

The density of water at this temperature is known.

Empty and dry the pycnometer.

Fill the pycnometer with cis-1,2-Diaminocyclohexane at the same temperature and

weigh it (m₃).

The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample

= [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Solubility Determination (Gravimetric Method)
This protocol determines the solubility of a substance in a particular solvent. Since cis-1,2-
Diaminocyclohexane is miscible with water, this protocol is more relevant for determining its

solubility in other solvents.

Apparatus: Beakers, magnetic stirrer and stir bar, analytical balance, oven.

Procedure:

Prepare a saturated solution by adding an excess amount of cis-1,2-
Diaminocyclohexane to a known volume of the chosen solvent in a beaker at a specific

temperature.

Stir the mixture for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

Allow any undissolved solute to settle.

Carefully withdraw a known volume of the clear supernatant liquid.

Weigh an empty, dry evaporating dish (m_dish).

Transfer the known volume of the supernatant to the evaporating dish.
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Gently heat the dish in an oven to evaporate the solvent completely, leaving behind the

dissolved solute.

Cool the dish in a desiccator and weigh it again (m_dish+solute).

The mass of the dissolved solute is (m_dish+solute - m_dish).

The solubility can then be expressed in terms of mass of solute per volume of solvent

(e.g., g/100 mL).

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a chemical compound like cis-1,2-Diaminocyclohexane.

Workflow for Physical Property Determination of a Chemical Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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